Cas no 708243-99-6 ({[1-(Carboxymethyl)-1H-benzimidazol-2-yl]-thio}acetic acid)

• Product Name: {[1-(Carboxymethyl)-1H-benzimidazol-2-yl]-thio}acetic acid
• CAS No: 708243-99-6
• MF: C₁₁H₁₀N₂O₄S
• MW: 266.273101329803
• CID: 1071445
• PubChem ID: 2772522
• Update Time: 2025-04-20

{[1-(Carboxymethyl)-1H-benzimidazol-2-yl]-thio}acetic acid Chemical and Physical Properties

Names and Identifiers

• {[1-(Carboxymethyl)-1H-benzimidazol-2-yl]-thio}acetic acid
• ([1-(CARBOXYMETHYL)-1H-BENZIMIDAZOL-2-YL]THIO)ACETIC ACID
• SR-01000279714
• BRD-K62649969-001-01-1
• 708243-99-6
• AKOS003573657
• 2-((1-(Carboxymethyl)-1H-benzo[d]imidazol-2-yl)thio)acetic acid
• CBKinase1_007371
• CBKinase1_019771
• SR-01000279714-1
• SCHEMBL11887749
• 2-((1-(Carboxymethyl)-1H-benzo[d]imidazol-2-yl)thio)aceticacid
• CS-0363996
• 2-[2-(carboxymethylsulfanyl)benzimidazol-1-yl]acetic acid
• {[1-(carboxymethyl)-1,3-benzodiazol-2-yl]sulfanyl}acetic acid
• AR-422/43115151
• {[1-(carboxymethyl)-1H-benzimidazol-2-yl]sulfanyl}acetic acid

• MDL： MFCD05991847
• Inchi： 1S/C11H10N2O4S/c14-9(15)5-13-8-4-2-1-3-7(8)12-11(13)18-6-10(16)17/h1-4H,5-6H2,(H,14,15)(H,16,17)
• InChI Key： LRJSCTOOLKMNHD-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC2C=CC=CC=2N1CC(=O)O

Computed Properties

• Exact Mass: 266.03612798g/mol
• Monoisotopic Mass: 266.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 118Ų

{[1-(Carboxymethyl)-1H-benzimidazol-2-yl]-thio}acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT